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Compound of Interest

Compound Name: w123

Cat. No.: B1663763

The term "W123" does not refer to a single, universally recognized molecule within the field of
drug discovery. Instead, it appears in various contexts as a specific residue in a protein
sequence, a component of a larger molecular scaffold, or as an assay identifier. Understanding
the specific application of "W123" requires examining the context in which it is mentioned.

W123 as a Critical Amino Acid Residue

In several studies, "W123" designates a tryptophan residue at the 123rd position of a protein,
which plays a crucial role in molecular interactions and drug design.

Cripto-1 Inhibition: In the development of inhibitors for the oncogene Cripto-1, the tryptophan
residue W123 is identified as a "hot spot"” residue.[1] Bicyclic peptides were designed to mimic
the CFC domain of Cripto-1, with a focus on orienting W123 and another residue, H120, to
effectively bind to the ALK4 receptor and inhibit Cripto-1's proliferative activity.[1]

Dopamine D1 Receptor Modulation: Research on allosteric modulators for the Dopamine D1
Receptor (D1R) highlights the importance of conformational changes involving the W123
residue within the intracellular loop 2 (ICL2).[2] Virtual screening and molecular dynamics
simulations were used to identify novel allosteric ligands that interact with this region.[2]

Mycobacterial Cyclopropane Synthase Inhibition: In the search for inhibitors of mycobacterial
cyclopropane synthase (CmaAl), a key enzyme in Mycobacterium tuberculosis, W123 is one of
the active site residues that potential inhibitor compounds interact with.[3] This interaction is
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crucial for the binding of the natural substrates and the subsequent cyclopropanation reaction.

[3]

Fibroblast Growth Factor 2 (FGF2) Inhibition: Nuclear Magnetic Resonance (NMR) and
molecular dynamics (MD) analyses were used to study the dynamic aspects of drug-protein
recognition in the context of Fibroblast Growth Factor 2 (FGF2) inhibitors.[4] Difficulties in
measuring peak intensities for the W123 residue were noted, indicating its involvement in the
protein's dynamic structure.[4]

W123 in Other Contexts

Beyond being a specific amino acid residue, "W123" has appeared in other drug discovery and
biological research contexts:

o Protein-Protein Interaction Analysis: In a study on SARS-CoV-2 PLpro inhibitors, W123 is
mentioned in the context of Van der Waals contacts in protein-protein interactions.[5]

e CD123 as a Drug Target: CD123, or Interleukin-3 receptor alpha chain, is a well-established
target in cancer therapy. Drugs like ELZONRIS® (tagraxofusp-erzs) are designed to target
CD123-expressing cells, leading to their death.[6] It is important to note that "W123" as a
residue and "CD123" as a protein are distinct entities.

o Wb123 Assay: In the context of infectious disease diagnostics, "Wb123" refers to an assay
used for the detection of antibodies against the filarial parasite Wuchereria bancrofti. This
assay is a tool for monitoring the transmission of lymphatic filariasis.

Due to the varied and context-dependent nature of "W123," it is not possible to provide a
single, detailed application note and protocol. The experimental design and methodologies
would be entirely dependent on whether one is studying Cripto-1 inhibition, D1R modulation,
mycobacterial enzymes, or utilizing the Wb123 diagnostic assay.

To illustrate the concept of a signaling pathway and an experimental workflow for a hypothetical
inhibitor targeting a protein with a critical W123 residue, the following diagrams are provided.
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Hypothetical signaling pathway involving W123.
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Generalized workflow for W123-targeted drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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